tert-Butyl 3-((methylamino)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

• IUPAC Name: tert-butyl 3-(methylaminomethyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• InChI: InChI=1S/C13H22N4O2/c1-13(2,3)19-12(18)16-5-6-17-11(9-16)10(7-14-4)8-15-17/h8,14H,5-7,9H2,1-4H3
• InChI Key: FHPMILRFKYAYHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=C(C=N2)CNC)C1
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

Tert-Butyl 3-((methylamino)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate is a useful research compound. Its molecular formula is C13H22N4O2 and its molecular weight is 266.345. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids Synthesis : The compound has been used in the synthesis of fluorinated pyrazole-4-carboxylic acids through acylation with fluorinated acetic acid anhydrides, followed by separation using column chromatography (Iminov et al., 2015).

• Microwave-Assisted Preparation of Pyrazine Derivatives : The tert-Butyl amides from Ugi reactions involving the compound undergo cyclization under microwave irradiation, demonstrating its role in the synthesis of pyrazine derivatives (Nikulnikov et al., 2009).

• Reactivity in Organic Synthesis : This chemical has been studied for its reactivity under various conditions, contributing to the synthesis of diverse organic compounds and amides (Mironovich & Shcherbinin, 2014).

Biological Activity

• Anti-mycobacterial and Antifungal Activities : Derivatives of the compound have been synthesized and evaluated for their anti-mycobacterial and antifungal activities. The studies also explored their effects on photosynthesis inhibition, contributing to understanding their biological activities (Doležal et al., 2006).

• Antitumor Evaluation : A methodology for synthesizing N-arylpyrazole derivatives from the compound led to findings on potent and selective agents for ovarian cancer. This highlights its potential in cancer research and therapy (da Silva et al., 2020).

• Photosynthetic Electron Transport Inhibition : Pyrazole derivatives, including those synthesized from the compound, have been studied for their ability to inhibit photosynthetic electron transport. These studies contribute to understanding the compound's potential as an herbicide (Vicentini et al., 2005).

Structural and Synthetic Transformations

• Formation of Aromatic Compounds : The compound has been utilized in reactions to form various aromatic compounds, demonstrating its versatility in chemical synthesis (Ivanov & Koltun, 2021).

• Synthesis of Pyrazole-5-carboxylates : It has been used in the cyclocondensation reactions to prepare pyrazole-5-carboxylates, showcasing its utility in creating structurally diverse molecules (Rosa et al., 2008).